Cas no 2172443-89-7 (2-(2-bromo-1,3-thiazol-5-yl)methoxyacetic acid)

• Product Name: 2-(2-bromo-1,3-thiazol-5-yl)methoxyacetic acid
• CAS No: 2172443-89-7
• MF: C₆H₆BrNO₃S
• MW: 252.085739612579
• CID: 5838835
• PubChem ID: 165589932
• Update Time: 2023-12-28

2-(2-bromo-1,3-thiazol-5-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-5-yl)methoxyacetic acid
• 2-[(2-bromo-1,3-thiazol-5-yl)methoxy]acetic acid
• EN300-1628150
• 2172443-89-7

• Inchi： 1S/C6H6BrNO3S/c7-6-8-1-4(12-6)2-11-3-5(9)10/h1H,2-3H2,(H,9,10)
• InChI Key： GKRVOHMAKPCTJC-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(COCC(=O)O)S1

Computed Properties

• Exact Mass: 250.92518g/mol
• Monoisotopic Mass: 250.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų